Cas no 15839-52-8 (Ethyl 2-(5-(tert-butyl)-2-oxocyclohexyl)-2-oxoacetate)

• Product Name: Ethyl 2-(5-(tert-butyl)-2-oxocyclohexyl)-2-oxoacetate
• CAS No: 15839-52-8
• MF: C₁₄H₂₂O₄
• MW: 254.322084903717
• CID: 2101454
• Update Time: 2023-08-03

Ethyl 2-(5-(tert-butyl)-2-oxocyclohexyl)-2-oxoacetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(5-tert-butyl-2-oxocyclohexyl)-2-oxoacetate
• (5-tert-butyl-2-oxo-cyclohexyl)-oxo-acetic acid ethyl ester
• Ethyl 2-(5-(tert-butyl)-2-oxocyclohexyl)-2-oxoacetate
• ethyl 2-(5-tert-butyl-2-oxocyclohexyl)-2-oxoacetat
• Cyclohexaneacetic acid, 5-(1,1-dimethylethyl)-?,2-dioxo-, ethyl ester

• Inchi： 1S/C14H22O4/c1-5-18-13(17)12(16)10-8-9(14(2,3)4)6-7-11(10)15/h9-10H,5-8H2,1-4H3
• InChI Key： JDVADZWHSSAAKA-UHFFFAOYSA-N
• SMILES： O=C1CCC(CC1C(C(=O)OCC)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 351
• Topological Polar Surface Area: 60.4